Cas no 2172077-90-4 (1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid)

• Product Name: 1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid
• CAS No: 2172077-90-4
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 6568456
• PubChem ID: 165599735
• Update Time: 2025-07-15

1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid
• 2172077-90-4
• EN300-1632203

• Inchi： 1S/C14H24O3/c15-12(16)13(8-4-1-2-5-9-13)14(17)10-6-3-7-11-14/h17H,1-11H2,(H,15,16)
• InChI Key： YEPIZGZITHOKDQ-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C1(C(=O)O)CCCCCC1

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid

Introduction to 1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid (CAS No. 2172077-90-4)

1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172077-90-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclohexyl and cycloheptane backbone with a hydroxyl and carboxylic acid functional group, exhibits unique structural and chemical properties that make it a promising candidate for various applications, particularly in the development of bioactive molecules.

The structural framework of 1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid consists of two cyclic aliphatic structures connected through a carboxylic acid linkage. The presence of the hydroxyl group at the 1-position of the cyclohexyl ring introduces a degree of polarity and reactivity, while the carboxylic acid moiety at the 1-position of the cycloheptane ring provides another site for functionalization. This dual functionality makes the compound a versatile intermediate in organic synthesis, enabling modifications that can tailor its biological activity.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those that can modulate biological pathways with high specificity and low toxicity. The cycloalkyl structure of 1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid is reminiscent of several known pharmacophores that have shown efficacy in treating various diseases. The compound's ability to interact with biological targets through both hydrophobic and hydrophilic interactions makes it an attractive candidate for further investigation.

One of the most compelling aspects of 1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid is its potential as a precursor for more complex molecules. By leveraging its reactive sites, chemists can introduce additional functional groups or link it to other pharmacophores to create novel drug candidates. This flexibility is particularly valuable in medicinal chemistry, where structural diversity is key to identifying compounds with optimal pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of cycloalkyl-containing compounds in drug development. For instance, derivatives of cyclohexane and cycloheptane have been shown to exhibit anti-inflammatory, analgesic, and even anticancer activities. The hydroxyl group in 1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid can be particularly useful in designing molecules that interact with enzymes or receptors through hydrogen bonding interactions, a common mechanism of action for many drugs.

The synthesis of 1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as hydroxylation and carboxylation. Advances in catalytic methods have made it possible to achieve these transformations more efficiently, reducing both reaction times and waste generation.

In addition to its synthetic utility, 1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid has shown promise in preclinical studies as a lead compound for further development. Its structural features suggest potential activity against targets involved in metabolic disorders, neurodegenerative diseases, and infectious diseases. While more research is needed to fully elucidate its biological profile, early findings are encouraging and warrant further exploration.

The pharmaceutical industry continues to seek innovative ways to discover new drugs, and compounds like 1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid represent valuable starting points for such endeavors. By leveraging computational chemistry tools and high-throughput screening techniques, researchers can rapidly assess the potential activity of this compound against various biological targets. This approach accelerates the drug discovery process and increases the likelihood of identifying novel therapeutic agents.

Moreover, the environmental impact of drug synthesis is an increasingly important consideration in modern pharmaceutical research. The ability to synthesize 1-(1-hydroxycyclohexyl)cycloheptane-1-carboxylic acid using sustainable methods aligns with broader efforts to green chemistry principles. Techniques such as biocatalysis and flow chemistry offer promising alternatives to traditional synthetic routes, reducing energy consumption and minimizing waste production.

In conclusion, 1-(hydroxycyclohexyl)cycloheptane- 1-carboxylic acid (CAS No. 2172077-90-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and preliminary biological activity make it an exciting candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of new medicines.